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Compound of Interest

Compound Name: ONO-6126

Cat. No.: B1677319

For Researchers, Scientists, and Drug Development Professionals

Abstract

ONO-6126 is a potent and selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme
crucial in the regulation of intracellular cyclic adenosine monophosphate (CAMP) levels.[1][2]
Proper preparation and storage of ONO-6126 stock solutions are critical for ensuring
experimental reproducibility and accuracy. This document provides a detailed protocol for the
preparation of a 10 mM stock solution of ONO-6126 using Dimethyl Sulfoxide (DMSO) as the
solvent. Adherence to these guidelines will help maintain the compound's integrity and activity
for research applications.

Physicochemical Properties and Storage
Recommendations

A summary of the key physicochemical properties of ONO-6126 and recommended storage
conditions are provided in the table below for easy reference.
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Property Value Notes

Essential for accurate molar

Molecular Weight 373.45 g/mol [1] _ _
concentration calculations.
Chemical Formula C20H27N304[1]
Appearance Solid powder[1]
Recommended for reliable and
Purity >98% reproducible experimental
results.
) ] ONO-6126 is soluble in
Recommended Solvent Dimethyl Sulfoxide (DMSO)
DMSO.[1]
Dry, dark place. 0-4°C for
short-term (days to weeks) or Protect from light and moisture

Storage of Solid ONO-6126 -
-20°C for long-term (months to  to ensure stability.

years).[1]
0-4°C for short-term (days to ] )
Storage of DMSO Stock Aliquot to avoid repeated
] weeks) or -20°C for long-term
Solution freeze-thaw cycles.

(months).[1]

Experimental Protocol: Preparing a 10 mM ONO-
6126 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of ONO-6126 in DMSO. A 10
mM stock solution is a commonly used concentration for in vitro experiments.

Materials:

ONO-6126 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance
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» Pipettes and sterile filter tips
o Vortex mixer

o (Optional) Sonicator
Procedure:

o Calculate the required mass of ONO-6126: To prepare a 10 mM stock solution, use the
following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) X
Molecular Weight ( g/mol )

Example for preparing 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 373.45
g/mol / 1000 = 3.7345 mg

» Weigh the ONO-6126 powder:
o Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh the calculated mass of ONO-6126 powder and add it to the
microcentrifuge tube.

¢ Dissolve the ONO-6126 in DMSO:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
ONO-6126 powder. For the example above, this would be 1 mL.

o Securely cap the tube.
e Ensure complete dissolution:
o Vortex the tube for 1-2 minutes until the ONO-6126 is completely dissolved.
o Visually inspect the solution to ensure there are no visible particles.
o If the compound does not fully dissolve, brief sonication in a water bath may be applied.

» Aliquot and store the stock solution:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name (ONO-6126), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C for long-term storage.

ONO-6126 Mechanism of Action and the PDE4
Signaling Pathway

ONO-6126 is a selective inhibitor of phosphodiesterase 4 (PDE4). PDE4 is an enzyme that
specifically hydrolyzes cyclic adenosine monophosphate (cAMP), a crucial second messenger
in various signaling pathways. By inhibiting PDE4, ONO-6126 prevents the degradation of
CAMP, leading to its accumulation within the cell. This increase in intracellular cCAMP levels
activates downstream effectors such as Protein Kinase A (PKA) and Exchange Protein directly
Activated by cAMP (Epac), which in turn regulate a variety of cellular processes, including
inflammation.
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ONO-6126 inhibits PDE4, increasing cCAMP levels and downstream signaling.

Experimental Workflow for ONO-6126 Stock
Solution Preparation

The following diagram illustrates the key steps for preparing the ONO-6126 stock solution.
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1. Calculate Mass of ONO-6126
(e.g., for 10 mM stock)

2. Weigh ONO-6126 Powder

3. Add Anhydrous DMSO

4. Vortex/Sonicate to Dissolve

5. Aliquot into Single-Use Tubes

6. Store at -20°C

Click to download full resolution via product page

Workflow for preparing ONO-6126 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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